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Compound of Interest

Compound Name: Palladium oxalate

Cat. No.: B11902113

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Palladium(ll) oxalate, a significant
compound in catalysis, materials science, and synthetic chemistry. It covers its chemical
identifiers, physicochemical properties, synthesis protocols, and thermal decomposition
characteristics, presenting data in a structured format for scientific and research applications.

Chemical Identifiers and Nomenclature

Palladium(ll) oxalate is an inorganic compound featuring a palladium cation in the +2 oxidation
state coordinated with an oxalate anion. The following table summarizes its key identifiers.
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Identifier Type Value Reference
CAS Number 57592-57-1 [11121[31[4]
Molecular Formula C204Pd [1103114]

PALLADIUM OXALATE,
Synonyms . : [11[31[5]
Palladium(2+) ethanedioate

IUPAC Name oxalate;palladium(2+) [51[6]

INChIl=1S/C2H204.Pd/c3-
InChl 1(4)2(5)6;/h(H,3,4) [2][5]117]
(H,5,6);/q;+2/p-2

YKUNZXXSTMDFIY-
InChlKey [21[5]1[7]
UHFFFAOYSA-L

Canonical SMILES C(=0)(C(=0)[0-])[O-].[Pd+2] 5]

Physicochemical Properties

The physical and chemical properties of Palladium(ll) oxalate are critical for its application in
various experimental and industrial settings.

Property Value Reference
Molecular Weight 194.44 g/mol [11[31[5]
Appearance Solid [2][7]
Melting Point 144 °C (decomposes) [1112113114]
Monoisotopic Mass 193.883148 Da [21[7]
Solubility in H20 Not specified (generally low) [21[7]

Room temperature, under inert
Storage Conditions gas (e.g., Nitrogen, Argon) at [11[4118]
2-8°C

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.chembk.com/en/chem/PALLADIUM%20OXALATE
https://www.eforu-chemical.com/palladium-pd/20453.html
https://www.chemwhat.com/palladium-oxalate-cas-57592-57-1/
https://www.lookchem.com/casno57592-57-1.html
https://www.chembk.com/en/chem/PALLADIUM%20OXALATE
https://www.chemwhat.com/palladium-oxalate-cas-57592-57-1/
https://www.lookchem.com/casno57592-57-1.html
https://www.chembk.com/en/chem/PALLADIUM%20OXALATE
https://www.chemwhat.com/palladium-oxalate-cas-57592-57-1/
https://pubchem.ncbi.nlm.nih.gov/compound/15817805
https://pubchem.ncbi.nlm.nih.gov/compound/15817805
https://www.benchchem.com/product/b1316167
https://www.eforu-chemical.com/palladium-pd/20453.html
https://pubchem.ncbi.nlm.nih.gov/compound/15817805
https://www.americanelements.com/palladium-oxalate-57592-57-1
https://www.eforu-chemical.com/palladium-pd/20453.html
https://pubchem.ncbi.nlm.nih.gov/compound/15817805
https://www.americanelements.com/palladium-oxalate-57592-57-1
https://pubchem.ncbi.nlm.nih.gov/compound/15817805
https://www.chembk.com/en/chem/PALLADIUM%20OXALATE
https://www.chemwhat.com/palladium-oxalate-cas-57592-57-1/
https://pubchem.ncbi.nlm.nih.gov/compound/15817805
https://www.eforu-chemical.com/palladium-pd/20453.html
https://www.americanelements.com/palladium-oxalate-57592-57-1
https://www.chembk.com/en/chem/PALLADIUM%20OXALATE
https://www.eforu-chemical.com/palladium-pd/20453.html
https://www.chemwhat.com/palladium-oxalate-cas-57592-57-1/
https://www.lookchem.com/casno57592-57-1.html
https://www.eforu-chemical.com/palladium-pd/20453.html
https://www.americanelements.com/palladium-oxalate-57592-57-1
https://www.eforu-chemical.com/palladium-pd/20453.html
https://www.americanelements.com/palladium-oxalate-57592-57-1
https://www.chembk.com/en/chem/PALLADIUM%20OXALATE
https://www.lookchem.com/casno57592-57-1.html
https://www.lookchem.com/ProductWholeProperty_LCPL558320.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11902113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Molecular Structure and Coordination

In Palladium(ll) oxalate, the oxalate anion (C2042") functions as a bidentate chelating ligand. It
binds to the palladium(ll) ion through two oxygen atoms, forming a stable five-membered ring.
This chelation results in a complex with a distorted square-planar geometry, a common

coordination motif for palladium(ll) compounds.[6]

Chelation of Pd(ll) by Oxalate

coord. bond\coord. bond

Click to download full resolution via product page

Palladium(ll) oxalate chelate structure.
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Experimental Protocols
Synthesis of Palladium(ll) Oxalate Precursors

A common method for synthesizing palladium complexes involves the reaction of a soluble
palladium salt with an oxalate source. The synthesis of tetraammine palladium(ll) oxalate, a
related and useful precursor, is well-documented.[9]

Protocol: Synthesis of Tetraammine Palladium(ll) Oxalate[9]

e Step 1: Formation of cis-diamminepalladium(ll) oxalate. Palladium(ll) chloride (PdCI2) is
reacted with ammonium oxalate. This initial step forms the cis-diamminepalladium(ll) oxalate
intermediate.

e Step 2: Formation of Tetraammine Palladium(ll) Oxalate. The intermediate from Step 1 is
then reacted with concentrated ammonia water. The stronger ammonia ligand displaces the
oxalate, yielding the final tetraammine palladium(ll) oxalate compound.

This method is noted for having few reaction steps, a high production rate (over 95%), and
resulting in a product with purity exceeding 99.0%.[9]

Synthesis workflow for tetraammine palladium(ll) oxalate.

Thermal Decomposition

The thermal decomposition of palladium compounds is a key method for producing pure
palladium metal or palladium oxide, essential for catalytic applications. Palladium(ll) oxalate
decomposes upon heating to yield metallic palladium.[10]

Protocol: Thermal Decomposition of Palladium(ll) Oxalate
e Apparatus: Thermogravimetric Analyzer (TGA), Differential Scanning Calorimeter (DSC).

o Procedure: A sample of Palladium(ll) oxalate is heated in a controlled atmosphere (e.g., air,
nitrogen, or vacuum).[10]

e Observations:

o Decomposition to metallic palladium (Pd) typically occurs between 200°C and 300°C.[10]
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o In an oxygen-containing atmosphere, the process is exothermic due to the oxidation of the
oxalate ligands. The resulting palladium metal may then slowly oxidize to palladium(ll)
oxide (PdO) at higher temperatures (up to ~800°C).[10]

o In an inert atmosphere (e.g., nitrogen), the decomposition yields metallic palladium.
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(PdC204)
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Click to download full resolution via product page
Thermal decomposition pathway of palladium(ll) oxalate.

Thermodynamic Data

Spectrophotometric studies have been conducted to determine the thermodynamic parameters

for the formation of Palladium(ll) oxalate in agueous solutions.[6]
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Thermodynamic

Value Conditions Reference
Parameter
log1oK1,H for
[Pd(H20)4]2* + H20x 298.2 K, 1.00
3.38+0.08 [6]
2 [Pd(H20)2(0ox)] + mol-dm=3 HCIOa4
2H30+
AH°1 (Enthalpy 298.2 K, 1.00
-33 + 3 kJ-mol—? [6]

Change)

mol-dm—3 HCIOa4

AS°1 (Entropy
Change)

-48 + 11 J-K~*-mol~*

298.2 K, 1.00
mol-dm—3 HCIOa4

[6]

logioB°1 for Pd2* +

ox?~ & [Pd(ox)]

9.04 + 0.06

298.2 K, Zero lonic
Strength

[6]

log1of°2 for Pd2+ +

20x2~ 2 [Pd(ox)2]?~

131+0.3

298.2 K, Zero lonic
Strength

[6]

Applications in Research and Development

Palladium(ll) oxalate is a versatile precursor in several advanced applications:

Catalysis: It is a precursor for preparing highly dispersed palladium catalysts on various

supports, which are used in a wide range of chemical reactions.[9][11]

Materials Science: The thermal decomposition of Palladium(ll) oxalate is utilized to

synthesize palladium nanopatrticles and thin films.[6][12]

Electroplating: Related compounds like tetraammine palladium(ll) oxalate serve as the main

salt in palladium electroplating baths.[9]

Coordination Chemistry: It acts as a starting material for the synthesis of more complex

mixed-ligand palladium(ll) compounds, which are investigated for their unique structural,

electronic, and potentially therapeutic properties.[6][13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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